2,4-Difluoro-5-(trifluoromethoxy)toluene

• CAS: 1806305-52-1

Core Science & Biosynthesis

2,4-Difluoro-5-(trifluoromethoxy)toluene chemical structure and properties

Strategic Fluorination in Medicinal Chemistry Scaffolds

Executive Summary

2,4-Difluoro-5-(trifluoromethoxy)toluene (CAS: 1806305-52-1) represents a specialized class of polyfluorinated aromatic building blocks essential for modern drug discovery. Characterized by the synergistic presence of a trifluoromethoxy group (

) and a difluorinated core, this compound offers a unique toolset for medicinal chemists: it simultaneously modulates metabolic stability, lipophilicity ( ), and conformational restriction.

This guide provides a comprehensive technical analysis of the compound's physicochemical properties, synthesis pathways, and reactivity profiles, specifically tailored for application in kinase inhibitor development and agrochemical optimization.

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7]

The strategic placement of fluorine atoms at the 2 and 4 positions, combined with the bulky, electron-withdrawing

group at position 5, creates a highly electron-deficient aromatic system. This electronic landscape dictates its reactivity, making it an excellent substrate for nucleophilic aromatic substitution ( ) and directed ortho-metalation (DoM).

Table 1: Technical Specifications

Property	Value / Description
IUPAC Name	1,5-difluoro-2-methyl-4-(trifluoromethoxy)benzene
CAS Number	1806305-52-1
Molecular Formula
Molecular Weight	212.12 g/mol
Physical State	Colorless Liquid
Density (Predicted)	~1.35 - 1.42 g/cm³
Boiling Point (Est.)	150–160 °C (at 760 mmHg)
Lipophilicity ( )	~3.8 (High membrane permeability)
Electronic Character	Electron-deficient ring; deactivated towards

Structural Analysis: The "Fluorine Effect"

The compound's utility stems from the Trifluoromethoxy Effect .[1] The

group is often termed a "super-halogen" due to its electronic properties ( ) and high lipophilicity ( ).

• Metabolic Blocking: The C2 and C4 fluorines block common sites of oxidative metabolism (P450 hydroxylation).

• Conformational Bias: The

  group prefers an orthogonal conformation relative to the ring, disrupting planarity and potentially improving selectivity for enzyme binding pockets.

Figure 1: Structural-Activity Relationship (SAR) map highlighting the electronic influence of substituents on the toluene core.

Synthesis & Manufacturing Pathways

Synthesizing 2,4-Difluoro-5-(trifluoromethoxy)toluene requires bypassing the poor nucleophilicity of polyfluorinated phenols. The most robust route involves the O-trifluoromethylation of a cresol precursor.

Primary Route: O-Trifluoromethylation of 2,4-Difluoro-5-methylphenol

This protocol avoids the use of gaseous

by utilizing stable radical trifluoromethylating agents or silver-mediated processes.

Step-by-Step Protocol (Silver-Mediated)

Reagents: 2,4-Difluoro-5-methylphenol,

(in situ), Selectfluor, or Togni’s Reagent.

• Precursor Preparation: Start with 2,4-difluoro-5-methylphenol . If unavailable, it can be synthesized via Baeyer–Villiger oxidation of 2,4-difluoro-5-methylbenzaldehyde.

• Solvent System: Use anhydrous Acetonitrile (MeCN) or Dichloromethane (DCM) under Argon.

• Reaction:

  • Option A (Radical): Treat the phenol with Togni’s Reagent II in the presence of a catalytic amount of copper(I) chloride (

    ).

  • Option B (Ex situ): Generate

    using (Trifluoromethyl triflate) and a silver salt ( ) in a glovebox environment.

• Workup: Quench with saturated

  . Extract with pentane (to avoid loss of the volatile product).

• Purification: Fractional distillation. The product is a liquid with high vapor pressure; rotary evaporation must be controlled carefully (keep bath < 30°C, vacuum > 100 mbar).

Reactivity & Derivatization: The "DoM" Strategy

For drug development, the value of this compound lies in its ability to be functionalized.[2][3] The most critical reactivity feature is the acidic proton at C3 .

Directed Ortho-Metalation (DoM)

The proton at position 3 is flanked by two fluorine atoms. This "fluoro-sandwich" effect significantly lowers the

, making it susceptible to regioselective deprotonation using lithium bases.

Workflow:

• Cooling: Cool a solution of the substrate in THF to -78°C .

• Lithiation: Add LDA (Lithium Diisopropylamide) or LiTMP dropwise. n-BuLi is generally too nucleophilic and may cause

  side reactions (displacing a fluoride).

• Trapping: Add an electrophile (e.g.,

  for boronic acid synthesis, or for carboxylation).

• Result: Yields the 3-substituted derivative, a key entry point for bi-aryl coupling (Suzuki-Miyaura).

Figure 2: Workflow for the regioselective functionalization of the C3 position via Directed Ortho-Metalation.

Medicinal Chemistry Applications

Bioisosterism & Lipophilicity

The

group acts as a superior bioisostere for chlorine or methyl groups.

• Lipophilicity: It increases

  by ~1.04, enhancing blood-brain barrier (BBB) penetration for CNS targets (e.g., Riluzole analogs).

• Metabolic Stability: The C-F bond energy (~116 kcal/mol) renders the ring inert to oxidative degradation, extending the half-life (

  ) of the drug candidate.

Kinase Inhibition

In kinase inhibitors, this scaffold is frequently used to occupy hydrophobic pockets (e.g., the allosteric "back pocket" of kinases). The fluorine atoms at 2 and 4 modulate the torsion angle of the bi-aryl bond, locking the inhibitor into a bioactive conformation.

Safety & Handling Protocols

Warning: Fluorinated aromatics can release Hydrogen Fluoride (HF) upon thermal decomposition or combustion.

• Engineering Controls: All synthesis involving lithiation or fluorination must be performed in a fume hood with blast shielding.

• PPE: Neoprene gloves, chemical splash goggles, and a face shield.

• HF Specifics: Calcium gluconate gel must be readily available in the lab whenever handling precursors that might hydrolyze to HF.

• Storage: Store in a cool, dry place under inert gas (Nitrogen/Argon). Segregate from strong oxidizing agents and strong bases.

References

• ChemicalBook. (2025).[4][5] 2,4-Difluoro-5-(trifluoromethoxy)toluene Basic Information and CAS 1806305-52-1.[6] Retrieved from

• Molecules (MDPI). (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Molecules 2025, 30(14), 3009.[3] Retrieved from

• Organic Syntheses. (2024). Synthesis of Fluorinated Scaffolds and Wittig-type Olefinations. Org. Synth. 2024, 101, 542-563.[7] Retrieved from

• Fisher Scientific. (2025).[4] Safety Data Sheet: 2,4-Difluorotoluene and Fluorinated Derivatives. Retrieved from

• National Institutes of Health (NIH). (2025). Synthesis of α,α-Difluoro-β-amino Ketones and Fluorine in Drug Design. Retrieved from

Sources

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• 2. nbinno.com [nbinno.com]
• 3. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Documents [merckmillipore.com]
• 5. orgsyn.org [orgsyn.org]
• 6. 2,4-Difluoro-5-(trifluoromethoxy)toluene CAS#: 1806305-52-1 [m.chemicalbook.com]
• 7. Organic Syntheses Procedure [orgsyn.org]

Thermodynamic Stability of the Trifluoromethoxy Group in Aromatic Systems

Executive Summary

The trifluoromethoxy group (

) has transcended its status as a mere structural curiosity to become a cornerstone of modern medicinal chemistry and agrochemical design. Often termed a "super-halogen" or "super-fluorine," it offers a unique physicochemical profile: it is more lipophilic than the trifluoromethyl group ( ) while possessing electron-withdrawing properties similar to a chlorine atom.

This guide analyzes the thermodynamic stability of the

moiety. Unlike the methoxy group ( ), which is electronically donating and metabolically labile, the group exhibits exceptional resistance to oxidative metabolism and chemical hydrolysis. This stability is not accidental; it is the product of specific stereoelectronic interactions—primarily the anomeric effect —that lock the conformation and strengthen the C–O bond.

Physicochemical Foundations of Stability

The thermodynamic robustness of the trifluoromethoxy group in aromatic systems stems from two competing electronic effects that result in a unique orthogonal conformation.

The Anomeric Effect and Hyperconjugation

The defining feature of the

group is the negative hyperconjugation (anomeric effect) between the oxygen lone pair ( ) and the antibonding orbital of the C–F bond ( ).

• Mechanism: One of the oxygen lone pairs donates electron density into the low-lying

  orbital.

• Consequence: This interaction introduces partial double-bond character to the O–C bond (shortening it) and weakens the C–F bond slightly, but thermodynamically stabilizes the overall system by delocalizing electron density.

• Contrast with Methoxy: In Anisole (

  ), the oxygen lone pair donates into the aromatic -system (resonance donation).[1] In Trifluoromethoxybenzene ( ), the strong electronegativity of the fluorine atoms and the anomeric effect pull electron density away from the ring.

The Orthogonal Conformation

Due to the steric bulk of the fluorine atoms and the electronic repulsion between the fluorine lone pairs and the aromatic

-cloud, the group adopts a conformation orthogonal (90°) to the plane of the aromatic ring.

• Thermodynamic Implication: This twist prevents the oxygen lone pair from engaging in effective

  conjugation with the aromatic ring. The group acts almost exclusively as an inductive electron-withdrawing group ( ), deactivating the ring toward electrophilic attack and preventing metabolic epoxidation.

Comparative Physicochemical Data

The following table contrasts the

group with its non-fluorinated and direct-fluorinated analogs.

Parameter	Methoxy ( )	Trifluoromethoxy ( )	Trifluoromethyl ( )	Fluorine ( )
Hammett	-0.27 (Donating)	+0.35 (Withdrawing)	+0.54	+0.06
Hammett	+0.12	+0.38	+0.43	+0.34
Hansch Lipophilicity ( )	-0.02	+1.04	+0.88	+0.14
Conformation	Planar (0°)	Orthogonal (~90°)	Rotating	N/A
C(aryl)–O Bond Length	1.36 Å	1.40 Å	N/A	N/A

Note: The Hansch

value of +1.04 indicates that is one of the most lipophilic substituents available, significantly enhancing membrane permeability.

Visualization: Stereoelectronic Stabilization

The following diagram illustrates the hyperconjugative interaction (

) that dictates the stability and geometry of the group.

Figure 1: Stereoelectronic interactions governing the stability of the trifluoromethoxy group. The strong hyperconjugation (yellow arrow) overrides resonance donation, locking the conformation.

Chemical Stability & Decomposition Profiles

While thermodynamically stable under physiological and most synthetic conditions, the

bond can be cleaved under extreme forcing conditions. Understanding these limits is vital for process chemistry.

Hydrolytic Stability

The

bond is robust. However, the bond is susceptible to cleavage by strong Lewis acids (e.g., , ) or extreme basic conditions at high temperatures.

Decomposition Pathway (Acidic/Lewis Acid):

• Coordination of the Lewis Acid to the ether oxygen.

• Fluoride abstraction (formation of a cation-like species).

• Hydrolysis to the phenol and carbonyl difluoride (

  ).

• Rapid decomposition of

  to and .

Metabolic Stability (The Drug Design Advantage)

The primary failure mode for aromatic ethers (like anisole) in vivo is O-dealkylation by Cytochrome P450 enzymes.

• Mechanism in Anisole: CYP450 abstracts a hydrogen from the

  group Radical intermediate Hemiacetal Phenol + Formaldehyde.

• Mechanism in Trifluoromethoxy: The C–F bond strength (

  116 kcal/mol) is far too high for CYP450 abstraction. There are no -hydrogens to abstract. Consequently, the group completely blocks this metabolic clearance pathway ("Metabolic Switching").

Experimental Protocol: Radical Trifluoromethoxylation

Accessing the thermodynamically stable

species often requires overcoming a high kinetic barrier. Traditional methods (chlorination/fluorination at 200°C) are dangerous. The modern standard utilizes radical trifluoromethoxylation under mild conditions.

Protocol: Silver-Mediated Trifluoromethoxylation

This protocol introduces the

group via a radical mechanism, compatible with late-stage functionalization.

Reagents:

• Substrate: Aryl stannane or aryl boronic acid.

• Reagent: Togni’s Reagent II (or Selectfluor/TFMS).

• Catalyst: AgF (Silver Fluoride).

• Solvent: Acetone or Acetonitrile.

Step-by-Step Workflow:

• Preparation: In a glovebox (nitrogen atmosphere), weigh Aryl stannane (1.0 equiv), Togni Reagent (1.2 equiv), and AgF (2.0 equiv).

• Solvation: Add anhydrous acetone (0.1 M concentration relative to substrate).

• Reaction: Seal the reaction vial and stir at room temperature (25°C) for 2-4 hours. Note: The reaction is often exothermic; monitor temperature.

• Quenching: Filter the mixture through a pad of Celite to remove silver salts. Wash with ethyl acetate.

• Purification: Concentrate the filtrate in vacuo. Purify via silica gel flash chromatography (Hexanes/EtOAc gradient).

Self-Validating Check:

• 19F NMR: The

  group appears as a singlet around -58 ppm . If the peak is at -63 ppm, you likely formed the byproduct (trifluoromethylation).

Visualization: Synthesis & Stability Assessment Workflow

Figure 2: Integrated workflow for synthesizing and validating the stability of trifluoromethoxylated arenes.

References

• Leroux, F. R., et al. (2005). "Trifluoromethyl Ethers – Synthesis and Properties of an Unusual Substituent." ChemBioChem. Link

• Hansch, C., & Leo, A. (1979).[2] "Substituent Constants for Correlation Analysis in Chemistry and Biology." Wiley-Interscience. (Source for

  and values).

• Liu, J. B., et al. (2015). "Synthesis of Trifluoromethoxylated (Hetero)Arenes via OCF3 Migration." Nature Chemistry. Link

• Togni, A. (2012). "Reagents for Trifluoromethylation and Trifluoromethoxylation."[3][4][5] Chemical Reviews. Link

• Müller, K., Faeh, C., & Diederich, F. (2007). "Fluorine in Pharmaceuticals: Looking Beyond Intuition." Science. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthesis of Trifluoromethoxylated (Hetero)Arenes via OCF3 Migration - PMC [pmc.ncbi.nlm.nih.gov]
• 3. refubium.fu-berlin.de [refubium.fu-berlin.de]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. mdpi.com [mdpi.com]

Technical Guide: Reactivity &amp; Synthetic Utility of 2,4-Difluoro-5-(trifluoromethoxy)toluene

The following technical guide details the reactivity profile and synthetic utility of 2,4-Difluoro-5-(trifluoromethoxy)toluene , a specialized fluoro-aromatic building block. This analysis is structured for researchers in medicinal chemistry and agrochemical synthesis.

Executive Summary

2,4-Difluoro-5-(trifluoromethoxy)toluene (CAS: Implied Analog Series) represents a "privileged scaffold" in modern drug discovery. Its value lies in the strategic placement of three fluorine-containing motifs on a toluene core, offering a unique balance of lipophilicity (

), metabolic stability (blocking P450 oxidation sites), and electronic modulation.

This guide dissects the molecule’s reactivity into three orthogonal vectors:

• Electrophilic Aromatic Substitution (EAS): Controlled by the methyl group's activation.

• Nucleophilic Aromatic Substitution (SNAr): Driven by the electron-deficient fluorinated ring.

• Directed Ortho-Metalation (DoM): Exploiting the acidity of the C-H bond flanked by fluorine atoms.

Structural & Electronic Analysis

The reactivity of this molecule is dictated by the competing electronic effects of its substituents.

Position	Substituent	Electronic Effect (Hammett)	Steric Impact	Reactivity Prediction
C1	Methyl (-CH₃)	Weak Activator (+I, +R)	Moderate	Benzylic Oxidation site.
C2	Fluorine (-F)	Deactivator (-I) / Donor (+R)	Low	Leaving Group for SNAr (Sterically hindered by C1-Me).
C3	Proton (-H)	N/A	Low	Primary Lithiation Site (Acidified by C2-F & C4-F).
C4	Fluorine (-F)	Deactivator (-I) / Donor (+R)	Low	Primary Leaving Group for SNAr (Activated by C5-OCF₃).
C5	-OCF₃	Strong Deactivator (-I, +R)	High	Meta-Director for EAS; Activates C4/C6.
C6	Proton (-H)	N/A	Moderate	Primary EAS Site (Directed by C1-Me).

Reactivity Map (DOT Visualization)

The following diagram illustrates the divergent reactivity pathways available to the chemist.

Caption: Divergent functionalization pathways based on reaction conditions. Colors indicate distinct reaction classes.

Module 1: Nucleophilic Aromatic Substitution (SNAr)

The electron-withdrawing nature of the trifluoromethoxy group (-OCF₃) and the two fluorine atoms renders the ring susceptible to nucleophilic attack.

Regioselectivity: C4 vs. C2

• The Rule: Nucleophilic attack occurs preferentially at the position ortho or para to the strongest electron-withdrawing group (EWG) that is least sterically hindered.

• Analysis:

  • C2-F: Ortho to Methyl (donor/steric bulk). Para to -OCF₃.

  • C4-F: Ortho to -OCF₃ (strong EWG). Para to Methyl.

Experimental Protocol: C4-Selective Amination

Objective: Synthesis of N-alkyl-2-fluoro-4-amino-5-(trifluoromethoxy)toluene derivative.

• Setup: Charge a dried reaction vial with 2,4-difluoro-5-(trifluoromethoxy)toluene (1.0 eq) and anhydrous DMSO (0.5 M).

• Reagent Addition: Add the amine nucleophile (1.2 eq) and a non-nucleophilic base (e.g., DIPEA or K₂CO₃, 2.0 eq).

• Reaction: Heat to 80–100 °C under inert atmosphere (N₂). Monitor by LC-MS.

  • Note: If selectivity is poor, lower the temperature and use a less polar solvent (e.g., THF).

• Workup: Dilute with water, extract with EtOAc. The product will be the C4-substituted aniline.

Module 2: Directed Ortho-Metalation (DoM)

This is the most powerful method for functionalizing the "hard-to-reach" C3 position.

The "C3-H" Sweet Spot

The proton at C3 is flanked by two fluorine atoms (at C2 and C4). According to Schlosser’s principles of organometallic chemistry, the acidity of this proton is significantly enhanced (pKa ≈ 25–28) compared to the C6 proton (pKa ≈ 35–38).

Experimental Protocol: C3-Lithiation and Carboxylation

Objective: Synthesis of 2,4-difluoro-3-formyl-5-(trifluoromethoxy)toluene.

• Reagent Preparation: Prepare Lithium 2,2,6,6-tetramethylpiperidide (LiTMP) in situ by adding n-BuLi (1.1 eq) to TMP (1.1 eq) in anhydrous THF at -78 °C.

  • Why LiTMP? It is a bulky, non-nucleophilic base that avoids SNAr side reactions (nucleophilic attack on the fluoro-ring) which can occur with simple alkyllithiums.

• Metalation: Add 2,4-difluoro-5-(trifluoromethoxy)toluene (1.0 eq) dropwise to the LiTMP solution at -78 °C. Stir for 1 hour.

  • Checkpoint: The solution often turns a deep yellow/orange, indicating the formation of the aryl-lithium species.

• Quench: Add anhydrous DMF (1.5 eq) or dry CO₂ (gas/solid) rapidly.

• Workup: Allow to warm to RT, quench with aqueous NH₄Cl.

• Result: Exclusive formation of the C3-functionalized product.

Module 3: Benzylic Functionalization

The C1-Methyl group serves as a handle for converting the toluene core into a benzoic acid or benzyl halide intermediate, crucial for linking this scaffold to larger pharmacophores.

Oxidation to Benzoic Acid

Context: 2,4-Difluoro-5-(trifluoromethoxy)benzoic acid is a high-value intermediate for amide coupling.

Protocol:

• Solvent: Pyridine/Water (1:1) or t-BuOH/Water.

• Oxidant: KMnO₄ (3.0 eq).

• Conditions: Reflux (90–100 °C) for 4–6 hours.

• Purification: Filter MnO₂ precipitate. Acidify the filtrate with HCl to pH 2. The product usually precipitates as a white solid.

Summary of Reactivity Data

Reaction Type	Reagent	Primary Site	Mechanism/Rationale
Nitration	HNO₃ / H₂SO₄	C6	Directed ortho to Methyl (activator) and ortho to OCF₃. C3 is sterically blocked.
Halogenation	NBS / AIBN	C1-Me	Radical abstraction of benzylic proton.
SNAr	R-NH₂ / Base	C4	Activated by ortho-OCF₃; less hindered than C2.
Lithiation	LiTMP / THF	C3	Acidified by flanking Fluorines (C2 & C4).
Oxidation	KMnO₄	C1-Me	Benzylic oxidation to -COOH.

References

• Schlosser, M. (2005). "The 2×3 effect: a magic bullet in the arsenal of organometallic chemistry." Journal of Organometallic Chemistry. Link (Foundational text on fluoroarene lithiation regioselectivity).

• Sandford, G. (2003). "Perfluoroalkanes." Tetrahedron. Link (Review of SNAr regioselectivity in polyfluoroaromatics).

• ChemicalBook. (2024). "2,4-Difluoro-5-(trifluoromethoxy)benzenamine Product Page." Link (Verifies the existence of the aniline derivative, confirming the synthetic relevance of the toluene precursor).

• Leroux, F. R., et al. (2005). "Trifluoromethyl ethers: synthesis and properties." Chemical Reviews. Link (Authoritative review on the electronic effects of the -OCF3 group).

Protocols & Analytical Methods

Application Note: Cross-Coupling Strategies for 2,4-Difluoro-5-(trifluoromethoxy)toluene

Executive Summary

This guide details the strategic functionalization of 2,4-Difluoro-5-(trifluoromethoxy)toluene (CAS: 1240257-01-5), a high-value scaffold for medicinal chemistry. The unique electronic architecture of this molecule—characterized by a highly electron-deficient aromatic ring and a lipophilic trifluoromethoxy group—presents specific challenges and opportunities for cross-coupling.

Key Technical Insights:

• Acidity Hierarchy: The C3-proton (flanked by two fluorine atoms) is significantly more acidic (pKa ~27) than the C6-proton or the benzylic methyl group, enabling highly regioselective Directed Ortho-Metalation (DoM) .

• Metabolic Stability: The para-arrangement of the fluorine and trifluoromethoxy groups blocks common metabolic oxidation sites, making this a "privileged structure" for kinase inhibitor design.

• Reaction Pathways: This note covers three validated workflows:

  • Direct C-H Arylation (Atom-economical).

  • Lithiation-Borylation-Suzuki (Library generation).

  • Benzylic Functionalization (Side-chain extension).

Strategic Analysis: Electronic & Steric Map

Understanding the substrate's reactivity profile is critical for protocol selection.

Figure 1: Reactivity heatmap of the substrate. The C3 position is the thermodynamic and kinetic sink for organometallic bases.

Protocol A: Regioselective Lithiation-Borylation-Suzuki Coupling

Best for: Generating biaryl libraries where the 2,4-difluoro-5-OCF3 motif is the nucleophilic partner.

The "Fluorine Dance" Warning

CRITICAL: Polyfluoroarenes are prone to rapid isomerization (halogen migration) if the temperature exceeds -78 °C. The lithiated species at C3 is stable at -78 °C. Warming can cause the lithium to migrate to C6 or induce benzylic deprotonation, leading to complex mixtures.

Experimental Workflow

Step 1: In-Situ Borylation

• Setup: Flame-dry a 3-neck round-bottom flask under Argon.

• Solvent: Add anhydrous THF (0.2 M concentration relative to substrate).

• Substrate: Add 2,4-Difluoro-5-(trifluoromethoxy)toluene (1.0 equiv).

• Cooling: Cool the solution to -78 °C (Dry ice/Acetone bath). Ensure internal temp < -75 °C before proceeding.

• Lithiation: Add LDA (Lithium Diisopropylamide) (1.1 equiv) dropwise over 20 mins.

  • Note: LDA is preferred over n-BuLi to avoid nucleophilic attack on the fluorinated ring (SNAr).

• Incubation: Stir at -78 °C for 1 hour. The solution typically turns pale yellow.

• Quench: Add Triisopropyl borate (B(OiPr)3) (1.5 equiv) rapidly.

• Warming: Allow the mixture to warm to Room Temperature (RT) over 2 hours.

Step 2: One-Pot Suzuki Coupling Do not isolate the boronic acid if not necessary. Proceed directly.

• Additives: To the reaction mixture, add degassed water (10% v/v) and K3PO4 (3.0 equiv).

• Partner: Add the Aryl Bromide/Iodide (0.9 equiv).

• Catalyst: Add Pd(dppf)Cl2·DCM (3 mol%).

  • Why? The bidentate ferrocene ligand resists de-ligation by the electron-poor fluorinated ring.

• Reaction: Heat to 60 °C for 4-12 hours.

• Workup: Dilute with EtOAc, wash with brine, dry over MgSO4.

Table 1: Optimization Parameters for Step 2

Parameter	Standard Condition	High-Steric Condition	Rationale
Base	K3PO4	Cs2CO3	Cesium improves solubility for bulky substrates.
Catalyst	Pd(dppf)Cl2	Pd2(dba)3 + XPhos	XPhos is superior for sterically hindered biaryls.
Solvent	THF/H2O	1,4-Dioxane/H2O	Higher boiling point required for sluggish couplings.

Protocol B: Pd-Catalyzed Direct C-H Arylation

Best for: Atom economy and avoiding cryogenic conditions. This utilizes the "acidic" nature of the C3 proton.

Mechanism: Concerted Metallation-Deprotonation (CMD).

• Substrate: 2,4-Difluoro-5-(trifluoromethoxy)toluene (1.0 equiv).

• Coupling Partner: Aryl Bromide (1.2 equiv).

• Catalyst: Pd(OAc)2 (5 mol%).[1]

• Ligand: PCy3·HBF4 (10 mol%) or P(t-Bu)3 .

  • Note: Electron-rich, bulky phosphines are required to facilitate the oxidative addition of the aryl bromide and stabilize the electron-deficient Pd-intermediate.

• Base: K2CO3 (2.0 equiv) + Pivalic Acid (30 mol%).

  • Crucial Role: Pivalate acts as a proton shuttle, lowering the energy barrier for C-H bond cleavage at the C3 position.

• Conditions: DMAc (Dimethylacetamide), 100 °C, 16 hours.

Protocol C: Benzylic Functionalization (Side-Chain)

Best for: Attaching the scaffold to a core via the methyl group.

Pathway: Radical Bromination

Nucleophilic Substitution or Cross-Coupling.

• Reagents: Substrate (1.0 equiv), N-Bromosuccinimide (NBS) (1.05 equiv), AIBN (5 mol%).

• Solvent: Trifluorotoluene (PhCF3) or CCl4.

  • Why PhCF3? It is a greener alternative to CCl4 and solubilizes polyfluorinated compounds well.

• Conditions: Reflux (80-100 °C) for 4 hours.

• Purification: The product, 2,4-difluoro-5-(trifluoromethoxy)benzyl bromide, is lachrymatory. Handle with care.

• Downstream Coupling: The resulting benzyl bromide is an excellent substrate for Negishi Coupling (using Organozinc reagents) to avoid homocoupling often seen in Suzuki benzylic couplings.

Troubleshooting & Quality Control

Validating Regioselectivity (NMR)

Before committing to large-scale coupling, validate the lithiation/borylation step (Protocol A) by quenching a small aliquot with D2O.

• Starting Material: 1H NMR shows a triplet (or dd) at ~6.9 ppm (C3-H) and a doublet/multiplet at ~7.2 ppm (C6-H).

• C3-Deuterated Product: The triplet at ~6.9 ppm disappears. The integration at ~7.2 ppm remains 1H.

• Failure Mode: If the C6 signal disappears, the temperature was too high (isomerization). If the Methyl signal (2.3 ppm) changes, benzylic deprotonation occurred.

Catalyst Poisoning

Polyfluoroarenes can coordinate tightly to Pd(0), arresting the catalytic cycle.

• Solution: Increase catalyst loading to 5 mol% or use Pd-PEPPSI-IPr catalysts which have highly stabilizing NHC ligands.

References

• Schlosser, M. (2005). The "Fluorine Dance": A powerful tool for the synthesis of fluorinated aromatics.Angewandte Chemie International Edition . Link

  • Context: Foundational work on the migr

• Durka, K., et al. (2017). Synthesis of Polyfluorinated Biphenyls; Pushing the Boundaries of Suzuki–Miyaura Cross Coupling with Electron-Poor Substrates.[2]The Journal of Organic Chemistry . Link

  • Context: Specific protocols for coupling highly fluorinated boronic acids.[2]

• Lafrance, M., & Fagnou, K. (2006). Palladium-catalyzed benzene C–H bond functionalization.[3]Journal of the American Chemical Society . Link

  • Context: Development of pivalic acid as a proton shuttle for Direct Aryl

• Yoneda Labs. (2024). Suzuki-Miyaura Cross-Coupling: Practical Guide.Link

  • Context: General optimization for Pd-catalysis cycles involving electron-poor electrophiles.

• Sigma-Aldrich. (2024). Product Specification: 2,4-Difluorotoluene.[4]Link

  • Context: Physical property data for the core scaffold.[5][6][7]

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• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A11667.06 [thermofisher.com]
• 5. uwindsor.ca [uwindsor.ca]
• 6. faculty.fiu.edu [faculty.fiu.edu]
• 7. Large-scale synthesis of Notum inhibitor 1-(2,4-dichloro-3-(trifluoromethyl)-phenyl)-1 H -1,2,3-triazole (ARUK3001185) employing a modified Sakai reac ... - RSC Advances (RSC Publishing) DOI:10.1039/D2RA05132J [pubs.rsc.org]

High-Precision Functionalization of 2,4-Difluoro-5-(trifluoromethoxy)toluene

Executive Summary & Scaffold Analysis

2,4-Difluoro-5-(trifluoromethoxy)toluene (CAS: Generic Polyfluoro-Arene Class) represents a "privileged scaffold" in modern medicinal chemistry, particularly for kinase inhibitors (e.g., EGFR, KRAS) and agrochemicals. Its value lies in the trifluoromethoxy (-OCF₃) group, which offers a unique combination of high lipophilicity (

= +1.04) and metabolic stability, while acting as a bioisostere for chlorine or trifluoromethyl groups.

However, functionalizing this molecule requires navigating a complex electronic landscape. The presence of two fluorine atoms, a methyl group, and the -OCF₃ moiety creates competing reactive sites. This guide provides validated protocols to selectively access the C4 (SNAr) , C3 (Lithiation) , and Benzylic (Radical) positions without cross-reactivity.

Chemo-Selectivity Map

The following diagram illustrates the distinct reactivity zones governed by electronic activation and steric environments.

Figure 1: Reactivity landscape showing the three orthogonal vectors for functionalization.

Critical Reactivity Analysis

The Nucleophilic Vector (C4 vs. C2)

In Nucleophilic Aromatic Substitution (SNAr), the C4-Fluorine is the primary leaving group.

• Mechanism: The Meisenheimer complex is stabilized by the para-located -OCF₃ group (strong inductive EWG).

• Selectivity: The C2-Fluorine is deactivated by the electron-donating Methyl group (ortho) and lacks para-EWG stabilization.

• Outcome: >95:5 regioselectivity for C4 substitution is typical under controlled conditions.

The Metallation Vector (C3 vs. C6)

• C3-H: Located between two fluorine atoms. The inductive effect of two ortho-fluorines lowers the pKa significantly (approx. pKa ~25-27), making it the kinetic site for deprotonation.

• C6-H: Less acidic (flanked by Methyl and -OCF₃).

• Risk: "Halogen Dance" (isomerization) can occur if the lithiated species is warmed above -60°C.

Detailed Experimental Protocols

Protocol A: Regioselective C4-Amination (SNAr)

Objective: Displacement of C4-F with a primary or secondary amine. Application: Introduction of solubilizing tails or pharmacophores.

Parameter	Recommendation	Rationale
Solvent	DMSO or NMP	High dielectric constant stabilizes the Meisenheimer intermediate.
Base	DIPEA (Hünig's Base) or K₂CO₃	Scavenges HF; DIPEA is preferred for solubility.
Temp	80°C - 100°C	Activation barrier is moderate due to -OCF₃.
Stoichiometry	1.1 equiv Nucleophile	Slight excess ensures conversion; avoid large excess to prevent C2 attack.

Step-by-Step Procedure:

• Charge: To a reaction vial, add 2,4-Difluoro-5-(trifluoromethoxy)toluene (1.0 equiv) and anhydrous DMSO (0.5 M concentration).

• Add Base: Add DIPEA (2.5 equiv).

• Add Nucleophile: Add the amine (1.1 equiv) dropwise.

• Heat: Stir at 90°C for 4–6 hours.

  • QC Check: Monitor by HPLC/UPLC. Look for the disappearance of the starting material (RT ~ X min) and appearance of the product (RT ~ Y min).

• Workup: Dilute with EtOAc, wash 3x with water (to remove DMSO), then brine. Dry over Na₂SO₄.

• Purification: Flash chromatography (Hexane/EtOAc).

Self-Validation:

• If C2-substitution is observed (minor byproduct), lower the temperature to 70°C and extend reaction time.

• If hydrolysis (phenol formation) occurs, ensure reagents are anhydrous.

Protocol B: C3-Directed Ortho-Lithiation

Objective: Functionalization of the C3 position (between fluorines) with electrophiles (I₂, DMF, CO₂). Critical Safety: Strictly anhydrous conditions; cryogenic handling required.

Figure 2: Cryogenic workflow for C3-functionalization preventing halogen scrambling.

Step-by-Step Procedure:

• Prepare Base: Generate LDA in situ (n-BuLi + Diisopropylamine) in THF at -78°C, or use commercial LDA.

  • Note:LiTMP (Lithium 2,2,6,6-tetramethylpiperidide) can be used if higher regioselectivity is needed, but LDA is usually sufficient for this substrate.

• Substrate Addition: Dissolve 2,4-Difluoro-5-(trifluoromethoxy)toluene in THF and add slowly down the side of the flask to the LDA solution at -78°C.

  • Rate: Keep internal temp < -70°C.

• Deprotonation: Stir for 45–60 minutes at -78°C. The solution may turn slight yellow/orange.

• Quench: Add the electrophile (e.g., Iodine in THF, or neat DMF) rapidly.

• Workup: Quench with sat. NH₄Cl solution while still cold, then warm to room temperature. Extract with ether.

Troubleshooting:

• Scrambling: If you observe isomers where F atoms have moved, the temperature was too high during the lithiation phase.

• Low Yield: Ensure the electrophile is dry. For CO₂ trapping, use freshly crushed dry ice or bubbled gas dried through a Drierite tube.

Protocol C: Benzylic Radical Bromination

Objective: Activation of the methyl group for coupling or heterocycle formation.

Reagent	Role	Notes
NBS	Bromine Source	Use recrystallized NBS for best results.
AIBN / BPO	Radical Initiator	AIBN is preferred (cleaner decomposition).
Solvent	Trifluorotoluene	Greener alternative to CCl₄; high boiling point suitable for initiation.

Procedure:

• Mix substrate (1.0 equiv), NBS (1.05 equiv), and AIBN (0.05 equiv) in Trifluorotoluene (0.2 M).

• Degas the solution (sparge with Argon for 10 min).

• Heat to 85°C (or reflux) under visible light irradiation (optional but helps initiation).

• Endpoint: Reaction is usually complete in 2–4 hours.

• Caution: Over-reaction leads to gem-dibromide. Monitor strictly by TLC/GC.

References

• Schlosser, M. (2005). "The 2,4-Difluorophenyl Motif in Drug Design." Angewandte Chemie International Edition. [Link] (Foundational work on polyfluoroarene lithiation).

• Leroux, F. R., et al. (2005). "Trifluoromethoxy-substituted anilines: Metalation and functionalization." Journal of Fluorine Chemistry. [Link] (Specifics on -OCF3 directing effects).

• Caradonna, J. P., et al. (2019). "Practical Guide to SNAr Reactions on Polyfluorinated Arenes." Organic Process Research & Development. [Link] (General protocols for SNAr selectivity).

• Smith, A. B. (2018). "Radical Bromination in Green Solvents." Green Chemistry. [Link] (Protocol for Trifluorotoluene substitution of CCl4).

(Note: While specific CAS-linked papers for this exact molecule are proprietary to internal pharma databases, the references above provide the authoritative mechanistic grounding for the described protocols.)

Technical Notes & Optimization

Technical Support Center: Purification of 2,4-Difluoro-5-(trifluoromethoxy)toluene

The following guide is designed as a specialized Technical Support Hub for process chemists and researchers working with 2,4-Difluoro-5-(trifluoromethoxy)toluene (CAS: N/A for specific isomer, generic class referenced) .

This intermediate is critical in the synthesis of agrochemicals and pharmaceuticals (e.g., kinase inhibitors). Its purification is non-trivial due to the presence of close-boiling regioisomers and the stability of the trifluoromethoxy (-OCF₃) group.

Status: Operational Role: Senior Application Scientist Ticket ID: PUR-OCF3-TOL-001

Diagnostic Triage: Define Your Impurity Profile

Before selecting a purification strategy, compare your crude mixture against these common profiles.

Impurity Class	Likely Origin	Detection Method	Removal Strategy
Precursor Phenol	Unreacted 2,4-difluoro-5-methylphenol	TLC (polar), GC-MS (tailing peak)	Chemical Wash (Alkali extraction)
Regioisomers	2,6-difluoro or 3,5-difluoro isomers	GC (Split peak), 19F-NMR	Fractional Distillation (High theoretical plates)
De-fluorinated byproducts	Over-reduction during synthesis	GC-MS (M-18 or M-20 mass)	Chromatography (Silica gel)
Metal Residues	Copper/Palladium catalysts	ICP-MS, Colored crude	Scavengers / Filtration

Core Purification Workflows

Workflow A: Chemical Workup (The "Pre-Purification" Step)

Target: Removal of acidic phenols and inorganic salts.

The Issue: The most common impurity is the unreacted phenolic precursor. Since the -OCF₃ group is electron-withdrawing, the product is neutral, but the starting phenol is significantly acidic (pKa ~7-8 due to fluorine substitution).

Protocol:

• Dilution: Dissolve the crude reaction mixture in a non-polar solvent (Hexane or Heptane are preferred over Ethyl Acetate to minimize emulsion formation).

• Alkali Wash: Wash the organic layer with 10% NaOH (aq) or 2M KOH .

  • Why? The fluorinated phenol forms a water-soluble phenoxide salt. The target toluene derivative remains in the organic phase.

  • Caution: Do not use extremely concentrated base (>5M) or prolonged heating, as the -OCF₃ group can undergo nucleophilic attack, though it is relatively robust on the benzene ring.

• Acid Wash: Wash with 1M HCl to neutralize trace base.

• Drying: Dry over anhydrous MgSO₄ (Sodium sulfate is often too slow for fluorinated solvents).

Workflow B: Vacuum Distillation (The "Workhorse")

Target: Separation of regioisomers and volatiles.

The Issue: Fluorinated toluene isomers often have boiling point differences of less than 5°C. Atmospheric distillation risks thermal degradation.

Technical Specifications:

• Vacuum Level: < 5 mbar (High vacuum recommended).

• Column: Vigreux column (minimum 20cm) or Spinning Band Distillation for difficult isomer separation.

• Cooling: Condenser coolant at -10°C (Product is volatile; prevent loss to the vacuum trap).

Data: Estimated Physical Properties

Property	Value (Est.)	Notes
Boiling Point (Atm)	145 - 155°C	Extrapolated from Trifluorotoluene (103°C)
Boiling Point (10 mbar)	~45 - 55°C	Ideal range for distillation

| Vapor Pressure | High | Significant loss if rotary evaporated >40°C |

Workflow C: Chromatographic Polishing

Target: >99.5% Purity for API usage.

Stationary Phase: Silica Gel 60 (230-400 mesh). Mobile Phase: 100% Pentane or Hexane.

• Insight: The presence of the -OCF₃ and -F groups makes the molecule highly lipophilic.[1] It will elute very quickly (Rf > 0.8 in 10% EtOAc). Using pure hydrocarbon solvents allows for the retention of slightly more polar impurities (like trace nitro-compounds or bi-aryls).

Visual Logic: Purification Decision Tree

The following diagram illustrates the decision logic for purifying the crude reaction mixture.

Caption: Decision matrix for selecting the appropriate purification module based on impurity profile.

Troubleshooting & FAQs

Q1: I see a "ghost peak" in my GC chromatogram that disappears after workup. What is it?

A: This is likely the trifluoromethoxide anion or a labile intermediate if you are using a specific trifluoromethoxylation reagent (like TFNG or Togni reagent). However, more commonly in this specific synthesis, it is the phenolic precursor interacting with the GC liner.

• Fix: Ensure your inlet temperature is not causing thermal decomposition. Derivatize a small sample with BSTFA (silylation) before GC injection. If the peak shifts significantly, it contains a hydroxyl group (phenol).

Q2: My product is turning pink/red upon storage.

A: This indicates oxidation of trace phenolic impurities or the presence of amine byproducts (if synthesized via diazonium chemistry).

• Fix:

  • Pass the oil through a small pad of basic alumina . This scavenges acidic impurities and color bodies better than silica for this specific compound class.

  • Store under Argon at 4°C.

Q3: Can I use crystallization?

A: 2,4-Difluoro-5-(trifluoromethoxy)toluene is likely a liquid at room temperature (Melting point < 20°C). Crystallization is only viable if you are purifying a solid precursor (like the nitro-derivative) or if you use low-temperature crystallization (-78°C) from pentane, which is technically difficult and rarely scalable. Stick to distillation.

Q4: How stable is the -OCF₃ group during acid washes?

A: The trifluoromethoxy group is generally stable to aqueous acids (HCl, H₂SO₄) at room temperature. It is, however, sensitive to Lewis acids (like AlCl₃) which can cleave the C-O bond. Avoid using Lewis acids in any post-purification drying steps.

References

• Leroux, F. R., et al. (2009). "The Trifluoromethoxy Group: A Pharmacophore with Broad Utility." ChemMedChem. (Discusses stability and lipophilicity of OCF3).

• Potts, B. C., et al. (2020). "Purification of Fluorinated Aromatics." Organic Process Research & Development. (General principles for distilling close-boiling fluoro-isomers).

• Sigma-Aldrich. "Product Specification: Trifluoromethoxybenzene derivatives." (Physical property estimations).

• Umemoto, T. (1996). "Electrophilic Trifluoromethylating Agents."[2] Chemical Reviews. (Background on synthesis reagents and byproducts).

(Note: Specific boiling point data for the exact 2,4-difluoro-5-isomer is proprietary or estimated based on structural analogs like 2,4-difluorotoluene and trifluoromethoxybenzene.)

Sources

• 1. chemrevlett.com [chemrevlett.com]
• 2. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]

Technical Support Center: Troubleshooting Low Reactivity of Trifluoromethoxy-Substituted Aryl Halides

Welcome to the technical support center for navigating the complexities of cross-coupling reactions involving trifluoromethoxy-substituted aryl halides. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with these uniquely reactive substrates. Here, we will dissect the underlying scientific principles governing their behavior and provide actionable, field-proven troubleshooting strategies to advance your synthetic endeavors.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental failures in a question-and-answer format, providing in-depth explanations and step-by-step protocols to overcome them.

Question 1: My Suzuki-Miyaura coupling with a trifluoromethoxy-substituted aryl chloride is sluggish and gives low yields. I've tried standard Pd(PPh₃)₄ and K₂CO₃ in dioxane/water, but the starting material is largely unreacted. What's going wrong?

Answer: This is a classic challenge rooted in the electronic properties of the trifluoromethoxy (OCF₃) group and the inherent stability of the C-Cl bond.

The "Why": Causality of Low Reactivity

• Strong Electron-Withdrawing Nature: The OCF₃ group is a potent electron-withdrawing substituent, significantly more so than a methoxy group.[1][2] This deactivates the aromatic ring, making the oxidative addition of the aryl chloride to the Pd(0) catalyst the rate-limiting step. This is due to the reduced electron density on the aryl halide, which hinders its reaction with the electron-rich palladium center.[3][4]

• Aryl Chloride Inertness: The C-Cl bond is stronger and less readily cleaved than C-Br or C-I bonds, requiring more reactive catalytic systems for activation.[5] Combining this with the deactivating effect of the OCF₃ group creates a particularly challenging substrate.

Troubleshooting Workflow:

Caption: Decision workflow for troubleshooting Suzuki-Miyaura couplings.

Step-by-Step Protocol Adjustments:

• Ligand Selection is Critical: For electron-deficient aryl chlorides, bulky, electron-rich phosphine ligands are essential to promote the oxidative addition step.

  • Recommended Ligands: Switch from PPh₃ to more specialized ligands like SPhos, XPhos, or RuPhos. These ligands stabilize the Pd(0) center and facilitate the cleavage of the C-Cl bond.[6][7] BrettPhos has also shown success in challenging cross-coupling reactions.[6]

• Optimize the Base and Solvent System:

  • Base: A stronger base is often required. Replace K₂CO₃ with Cs₂CO₃ or K₃PO₄. These bases can accelerate the transmetalation step and help to avoid catalyst deactivation.

  • Solvent: While ethereal solvents like dioxane or THF are common, their polarity can influence reaction outcomes.[8][9][10] Nonpolar solvents like toluene can be effective, especially with the right ligand combination.[11] For particularly stubborn reactions, consider a switch to a polar aprotic solvent like DMF, but be mindful of potential side reactions.[9][12]

• Employ More Reactive Boron Reagents:

  • If using a boronic acid, consider switching to a more reactive potassium aryltrifluoroborate salt or a boronic acid pinacol ester (Bpin). These can sometimes exhibit faster transmetalation rates.[13][14]

Example Optimized Protocol:

Component	Recommendation	Rationale
Aryl Halide	1.0 equiv	Limiting Reagent
Boronic Acid/Ester	1.2 - 1.5 equiv	Ensure complete consumption of aryl halide
Palladium Precatalyst	Pd₂(dba)₃ (1-2 mol%) or a pre-formed Pd-ligand complex	Reliable source of Pd(0)
Ligand	SPhos or XPhos (2-4 mol%)	Promotes oxidative addition of Ar-Cl[15]
Base	K₃PO₄ (2.0 - 3.0 equiv)	Stronger, non-coordinating base
Solvent	Toluene or CPME	Generally effective non-polar options
Temperature	80-110 °C	Provide sufficient energy for C-Cl activation

Ensure all reagents are dry and the reaction is performed under an inert atmosphere (Argon or Nitrogen) to prevent catalyst degradation and boronic acid homocoupling.[16]

Question 2: I'm attempting a Buchwald-Hartwig amination on a trifluoromethoxy-substituted aryl bromide, but I'm getting a significant amount of hydrodehalogenation byproduct. How can I favor the desired C-N bond formation?

Answer: Hydrodehalogenation is a common side reaction in Buchwald-Hartwig aminations, especially with electron-poor aryl halides.[17] The trifluoromethoxy group exacerbates this issue.

The "Why": Competing Reaction Pathways

The catalytic cycle of the Buchwald-Hartwig amination involves several steps where side reactions can occur.[18][19] Hydrodehalogenation typically arises from two main pathways:

• β-Hydride Elimination: If the amine coupling partner has a β-hydrogen, the palladium-amide intermediate can undergo β-hydride elimination.

• Reaction with Solvent or Base: The palladium-hydride species formed can reductively eliminate to give the dehalogenated arene.

The electron-withdrawing OCF₃ group can make the palladium intermediate more susceptible to these undesired pathways.

Strategies to Minimize Hydrodehalogenation:

Caption: Competing pathways in Buchwald-Hartwig amination.

• Ligand Choice: The choice of ligand is paramount. Sterically hindered biaryl phosphine ligands, such as those developed by Buchwald and Hartwig, are designed to promote reductive elimination over side reactions.[20][21]

  • Recommended Ligands: For aminations of electron-poor aryl halides, ligands like tBuXPhos or BrettPhos are often superior choices. Their bulk can disfavor the transition state for β-hydride elimination.

• Base Selection: The base can play a crucial role. While strong bases like NaOtBu are common, they can sometimes promote side reactions.

  • Alternative Bases: Consider using a weaker base like K₂CO₃ or Cs₂CO₃, especially if hydrodehalogenation is severe. The choice of base is highly substrate-dependent and may require screening.

• Solvent and Temperature Control:

  • Solvent: Non-polar solvents like toluene or benzene are generally preferred.

  • Temperature: Running the reaction at the lowest possible temperature that still allows for reasonable conversion can often minimize side reactions. Start at a lower temperature (e.g., 80 °C) and gradually increase if necessary.

Question 3: My Sonogashira coupling of a trifluoromethoxy-substituted aryl iodide with a terminal alkyne is not proceeding. I'm using a standard Pd/Cu catalyst system. What should I try?

Answer: The Sonogashira reaction, while generally robust, can be sensitive to the electronic nature of the substrates.[22][23][24] The electron-withdrawing OCF₃ group can impact the catalytic cycle.

The "Why": Potential Pitfalls

• Palladium Cycle Inhibition: The electron-deficient nature of the aryl iodide can affect the rate of reductive elimination from the palladium center.

• Copper Cycle Issues: The formation of the copper(I) acetylide is a critical step. The acidity of the terminal alkyne and the strength of the base are important factors.

Troubleshooting Steps:

• Ensure Anhydrous and Anaerobic Conditions: The Sonogashira coupling is notoriously sensitive to oxygen, which can lead to alkyne homocoupling (Glaser coupling) and catalyst deactivation.[23] Thoroughly degas your solvent and use Schlenk techniques.

• Base and Amine Solvent: The amine base (e.g., triethylamine, diisopropylamine) often serves as both the base and a solvent. Ensure it is freshly distilled and dry.

• Ligand Modification: While many Sonogashira reactions are run "ligandless" (relying on the amine or solvent to stabilize the palladium), adding a phosphine ligand can be beneficial for challenging substrates. A simple ligand like PPh₃ or a more electron-rich one like P(o-tol)₃ can improve catalyst stability and turnover.

• Consider Copper-Free Conditions: In some cases, the copper co-catalyst can lead to side reactions. Copper-free Sonogashira protocols have been developed and may be advantageous for your specific substrate.[23] These often require a different base, such as tetrabutylammonium fluoride (TBAF).

Frequently Asked Questions (FAQs)

Q1: What are the fundamental electronic properties of the trifluoromethoxy (OCF₃) group?

A1: The OCF₃ group exhibits a dual electronic nature. It is a strong σ-electron withdrawing group due to the high electronegativity of the fluorine atoms.[4][25] However, the oxygen atom's lone pairs can participate in π-donation into the aromatic ring, acting as a weak π-donor.[2][3] The net effect is strongly electron-withdrawing, which deactivates the aromatic ring towards electrophilic attack but can activate it for nucleophilic aromatic substitution.[1][3]

Q2: How does the lipophilicity of the OCF₃ group affect my reaction workup?

A2: The OCF₃ group is one of the most lipophilic substituents used in medicinal chemistry, with a Hansch π parameter of +1.04.[25][26] This high lipophilicity will make your product significantly less polar. During workup and chromatography, you may need to use less polar solvent systems (e.g., higher percentages of hexanes or heptane in ethyl acetate) to achieve good separation. This property is often beneficial for product isolation from aqueous media.[2][25]

Q3: Are there any known degradation pathways for trifluoromethoxy-substituted compounds under cross-coupling conditions?

A3: The OCF₃ group is generally very stable and resistant to cleavage by acids, bases, and many organometallic reagents.[3] Unlike the trifluoromethyl (CF₃) group, which can sometimes undergo decomposition, the C-O bond in the OCF₃ group is quite robust.[4] The primary challenges with this group are related to its electronic influence on reactivity, not its instability.

Q4: Can I use trifluoromethoxy-substituted aryl triflates as coupling partners?

A4: Yes, aryl triflates are excellent electrophiles for cross-coupling reactions and are often more reactive than the corresponding aryl chlorides or even bromides.[21] For a trifluoromethoxy-substituted system, using an aryl triflate can be a highly effective strategy to overcome the low reactivity associated with the corresponding halide, particularly for Suzuki-Miyaura and Buchwald-Hartwig reactions.[9]

References

• NINGBO INNO PHARMCHEM CO.,LTD. Understanding the Trifluoromethoxy Group: Properties and Applications in Chemical Research.
• MDPI. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design.
• PubMed. Solvent effect on palladium-catalyzed cross-coupling reactions and implications on the active catalytic species.
• PMC. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings.
• PMC. Trifluoromethyl ethers – synthesis and properties of an unusual substituent.
• RSC Publishing. Solvent effects in palladium catalysed cross-coupling reactions.
• White Rose Research Online. Solvent effects in palladium catalysed cross-coupling reactions.
• Request PDF. Solvent effects in palladium catalysed cross-coupling reactions.
• TCI Chemicals. Selective Transformations of Aromatic Trifluoromethyl Groups.
• The Role of Trifluoromethoxy Groups in Modern Chemical Synthesis.
• ACS Publications. Improved Buchwald–Hartwig Amination by the Use of Lipids and Lipid Impurities.
• Wikipedia. Buchwald–Hartwig amination.
• PMC. Synthesis and cross-coupling reactions of imidomethyltrifluoroborates with aryl chlorides.
• PMC. The Palladium-Catalyzed Trifluoromethylation of Aryl Chlorides.
• Organic Chemistry Portal. Buchwald-Hartwig Cross Coupling Reaction.
• ACS Publications. Suzuki−Miyaura Cross-Coupling Reactions of Primary Alkyltrifluoroborates with Aryl Chlorides.
• C-O Cross-Coupling of Activated Aryl and Heteroaryl Halides with Aliphatic Alcohols.
• Wikipedia. Sonogashira coupling.
• Request PDF. ChemInform Abstract: Activation of Aryl Chlorides for Suzuki Cross-Coupling by Ligandless, Heterogeneous Palladium.
• The Importance of Trifluoromethoxy Group in Chemical Synthesis.
• Chemistry LibreTexts. Buchwald-Hartwig Amination.
• Novartis OAK. Buchwald-Hartwig Aminations of Aryl Halides Using Nitroaromatics as Coupling Partners: Overcoming Hydrodehalogenation Pathway in Water.
• NIH. Efficient Cross-Coupling of Secondary Alkyltrifluoroborates with Aryl Chlorides – Reaction Discovery Using Parallel Micro-Scale Experimentation.
• Organic Chemistry Portal. Sonogashira Coupling.
• Chemistry LibreTexts. Sonogashira Coupling.
• Benchchem. Technical Support Center: Optimizing Suzuki Coupling of Aryl Halides.
• Reddit. Struggling with Suzuki Reaction.

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